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Compound of Interest

Compound Name: Perfluamine

Cat. No.: B110025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of Perfluamine (CAS No. 338-83-0). Adherence to these guidelines is crucial to ensure

personnel safety and maintain the integrity of the compound.

Introduction
Perfluamine, also known as perfluorotripropylamine, is a perfluorinated compound with the

molecular formula C9F21N.[1][2] Its chemical structure, characterized by strong carbon-fluorine

bonds, imparts high chemical stability, resistance to degradation, and non-conductivity.[2]

These properties make it suitable for various industrial applications, including as a heat transfer

fluid, a stable solvent, and for cooling and insulation in the electronics industry.[2] However, its

stability also contributes to its persistence in the environment, raising long-term ecological

concerns.[2]

Quantitative Data Summary
The following tables summarize the key quantitative data for the handling and storage of

Perfluamine.

Table 1: Storage and Stability
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Parameter Value Source

Recommended Storage

Temperature (Neat)
4°C [1]

Storage Conditions (Neat)

Sealed container, away from

moisture, direct sunlight, and

ignition sources

[1]

Storage Temperature (In

Solvent)

-20°C for 1 month; -80°C for 6

months
[1]

Shipping Temperature
Room temperature (if less than

2 weeks)
[1]

Chemical Stability
Stable under recommended

storage conditions
[1]

Table 2: Physical and Chemical Properties

Property Value Source

Appearance Liquid [1]

Molecular Weight 521.07 g/mol [1]

Density 1.822 g/cm³ [1]

Flash Point 32.4 ± 25.9 °C [1]

Solubility No data available [1]

Experimental Protocols
General Handling Protocol
This protocol outlines the standard procedure for handling Perfluamine in a laboratory setting

to minimize exposure and contamination.

Materials:
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Perfluamine

Appropriate solvent (if creating a solution)

Chemical fume hood

Personal Protective Equipment (PPE): Safety goggles with side-shields, protective gloves

(nitrile), lab coat, long pants, and closed-toe shoes.[1][3]

Adjustable pipette and tips

Vortex mixer (optional)

Appropriate storage vials

Procedure:

Preparation: Don all required PPE before handling the compound. Ensure that a safety

shower and eye wash station are readily accessible.[1]

Work Area: Conduct all handling of Perfluamine inside a certified chemical fume hood to

ensure adequate ventilation.[1][3]

Aliquoting:

Allow the Perfluamine container to equilibrate to room temperature before opening to

prevent condensation.

Carefully open the container.

Using a calibrated pipette, transfer the desired amount of Perfluamine to a new, clearly

labeled vial.

If preparing a solution, add the appropriate solvent to the vial and mix thoroughly.

Sealing and Storage: Securely seal the primary container and any newly prepared vials.

Store according to the conditions specified in Table 1.
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Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

(e.g., alcohol) to decontaminate surfaces.[1] Dispose of all contaminated materials, including

pipette tips and gloves, as hazardous waste according to institutional and local regulations.

[3]

Hand Washing: Wash hands thoroughly with soap and water after handling is complete.

Storage Protocol
This protocol details the procedures for the correct storage of Perfluamine to ensure its

stability and to prevent accidents.

Materials:

Sealed containers of Perfluamine

Refrigerator (4°C)

Freezer (-20°C or -80°C)

Secondary containment

Procedure:

Container Inspection: Upon receipt and before each use, inspect the container for any signs

of damage or leakage.

Labeling: Ensure all containers are clearly and accurately labeled with the compound name,

concentration (if applicable), date received or prepared, and any relevant hazard warnings.

Short-Term Storage (Neat): For neat Perfluamine, store the tightly sealed container in a

refrigerator at 4°C.[1] Keep it away from direct sunlight, sources of ignition, and incompatible

materials such as strong acids, alkalis, and oxidizing/reducing agents.[1]

Long-Term Storage (In Solvent): For Perfluamine dissolved in a solvent, store at -20°C for

up to one month or at -80°C for up to six months.[1]
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Secondary Containment: Place all containers of Perfluamine in a secondary container to

prevent spills in the storage unit.

Inventory Management: Maintain an accurate inventory of all stored Perfluamine, including

quantities and storage locations.

Visualizations
Perfluamine Handling Workflow
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Preparation

Handling in Fume Hood

Post-Handling

Don Personal Protective Equipment (PPE)

Ensure access to safety shower and eye wash

Verify fume hood is operational

Equilibrate Perfluamine to room temperature

Aliquot or prepare solution

Securely seal all containers

Store according to protocol

Decontaminate work area

Dispose of waste properly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Perfluamine.
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Perfluamine Storage Decision Tree

Perfluamine Sample

Neat Compound?

In Solvent?

No

Store at 4°C
Sealed, away from light & moisture

Yes

Storage Duration?

Yes

Store at -20°C
(Up to 1 month)

Store at -80°C
(Up to 6 months)

< 1 month > 1 month

Click to download full resolution via product page

Caption: Decision tree for appropriate Perfluamine storage.

Safety and Hazard Information
Hazard Classification: Perfluamine is not classified as a hazardous substance or mixture

according to the Globally Harmonized System (GHS).[1] However, standard laboratory safety

precautions should always be followed.

First Aid Measures:
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Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses

if present. Seek prompt medical attention.[1]

Skin Contact: Rinse skin thoroughly with water and remove contaminated clothing.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory

support.[1]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek medical attention.

[1]

Incompatible Materials: Avoid contact with strong acids/alkalis and strong oxidizing/reducing

agents.[1]

Hazardous Decomposition Products: Under fire conditions, Perfluamine may decompose

and emit toxic fumes.[1]

Environmental Concerns: Perfluamine is very persistent in the environment and has the

potential to be bioaccumulative.[2] Avoid release into the environment.[4] All waste must be

disposed of as hazardous waste according to institutional and local guidelines.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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